Cas no 111766-12-2 ((6-methyl-ergolin-8-yl)-methanol)

(6-methyl-ergolin-8-yl)-methanol structure
111766-12-2 structure
Product Name:(6-methyl-ergolin-8-yl)-methanol
CAS No:111766-12-2
MF:C16H20N2O
MW:256.342803955078
CID:2033309
PubChem ID:4437181
Update Time:2025-04-21

(6-methyl-ergolin-8-yl)-methanol Chemical and Physical Properties

Names and Identifiers

    • (6-methyl-ergolin-8-yl)-methanol
    • alpha-Dihydrolysergol
    • Dihydro-elymoclavin
    • dihydro-elymoclavine
    • NS00134354
    • DTXSID10903639
    • 111766-12-2
    • Lysergol,
    • A-dihydro- (7CI)
    • NoName_4343
    • AKOS024307437
    • Oprea1_579880
    • Inchi: 1S/C16H20N2O/c1-18-8-10(9-19)5-13-12-3-2-4-14-16(12)11(7-17-14)6-15(13)18/h2-4,7,10,13,15,17,19H,5-6,8-9H2,1H3
    • InChI Key: UFKTZIXVYHGAES-UHFFFAOYSA-N
    • SMILES: OCC1CN(C)C2CC3=CNC4=CC=CC(=C34)C2C1

Computed Properties

  • Exact Mass: 256.157563266g/mol
  • Monoisotopic Mass: 256.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 39.3Ų
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